Cas no 1807157-49-8 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
• CAS No: 1807157-49-8
• MF: C₈H₇F₂N₃O₃S
• MW: 263.2212870121
• CID: 4878135
• Update Time: 2025-05-21

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide

• Inchi： 1S/C8H7F2N3O3S/c1-16-8-4(3-11)6(17(12,14)15)2-5(13-8)7(9)10/h2,7H,1H3,(H2,12,14,15)
• InChI Key： KTHZIQCOTQETSV-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=C(N=C(C(F)F)C=1)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 0.1
• Topological Polar Surface Area: 114

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS No. 1807157-49-8)

The compound 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS No. 1807157-49-8) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications, including anti-inflammatory, antifungal, and antiviral activities. The sulfonamide functional group is a key feature of this molecule, contributing to its bioactivity and pharmacokinetic properties.

The structure of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with three distinct groups: a cyano group at position 3, a difluoromethyl group at position 6, and a methoxy group at position 2. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its biological activity and selectivity. The presence of the cyano group introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics, creating a balance that enhances the molecule's stability and reactivity.

Recent studies have highlighted the potential of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making their inhibition a critical target in the treatment of conditions like arthritis, inflammatory bowel disease, and cardiovascular disorders.

In addition to its enzymatic inhibitory properties, this compound has shown remarkable selectivity towards certain receptors and signaling pathways. For instance, studies have demonstrated its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor that plays a pivotal role in immune responses and inflammation. By inhibiting NF-kB activation, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide could potentially reduce chronic inflammation and associated tissue damage.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyridine ring system through cyclization reactions, followed by precise substitution at specific positions to introduce the desired functional groups. The introduction of the sulfonamide group is particularly critical, as it not only enhances solubility but also improves bioavailability.

One of the most exciting developments in recent research is the exploration of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide as a potential anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways and induce apoptosis in cancer cells without causing significant toxicity to healthy tissues.

Furthermore, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide has demonstrated promising results in preclinical models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and modulate key neurotransmitter systems makes it an attractive candidate for developing treatments targeting cognitive decline and neuronal protection.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS No. 1807157-49-8) represents a cutting-edge molecule with diverse applications in drug discovery and development. Its unique chemical structure, combined with its potent biological activities, positions it as a valuable tool in addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its translation into clinical practice.